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Compound of Interest

Compound Name: D-Altrose-1-13C

Cat. No.: B12403881 Get Quote

Essential Safety and Handling Guide for D-
Altrose-1-13C
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of D-
Altrose-1-13C, an isotopically labeled sugar. The following procedural guidance is designed to

ensure the safe and effective use of this compound in a laboratory setting.

Compound Identification and Hazard Assessment
D-Altrose-1-13C is a stable, non-radioactive isotopically labeled form of D-Altrose.[1][2] Stable

isotopes do not emit radiation, and their handling, storage, and disposal from a radiological

standpoint are the same as their unenriched counterparts.

The primary hazards associated with D-Altrose-1-13C are related to its physical form as a

white, crystalline powder and its chemical properties as an irritant.[3][4][5] The main risks arise

from the potential for inhalation of airborne dust and direct contact with the skin and eyes.[6][7]

One Safety Data Sheet (SDS) for D-Altrose indicates it is not considered hazardous under the

2012 OSHA Hazard Communication Standard.[8] However, another source provides a hazard

code of "Xi" (Irritant) with risk statements R36/37/38, indicating it is irritating to the eyes,

respiratory system, and skin.[5] Given this, it is prudent to handle the compound with

appropriate personal protective equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12403881?utm_src=pdf-interest
https://www.benchchem.com/product/b12403881?utm_src=pdf-body
https://www.benchchem.com/product/b12403881?utm_src=pdf-body
https://www.benchchem.com/product/b12403881?utm_src=pdf-body
https://www.chemsrc.com/en/cas/70849-27-3_1238527.html
https://www.medchemexpress.com/d-altrose-1-13c.html
https://www.benchchem.com/product/b12403881?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/d-altrose-dic294387.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5249523.htm
https://www.lookchem.com/casno1990-29-0.html
https://www.nspcoatings.co.uk/blog/powder-coating-personal-protective-equipment-ppe-requirements
https://int-enviroguard.com/blog/keeping-protecting-while-powder-coating
https://www.fishersci.com/store/msds?partNumber=AC258021000&productDescription=D-%28%2B%29-ALTROSE%2C+99%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.lookchem.com/casno1990-29-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The use of PPE is a critical final barrier to chemical exposure after engineering and

administrative controls have been implemented.[9] The following PPE is recommended when

handling D-Altrose-1-13C.
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Protection Type Recommended PPE Rationale and Best Practices

Respiratory Protection
NIOSH-approved N95 or N100

particulate respirator

To prevent inhalation of

airborne powder. Surgical

masks offer little to no

protection from chemical

exposure and should not be

used.[6][9] A full risk

assessment should be

conducted to determine if a

higher level of respiratory

protection is needed.[6]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for larger quantities or

when splashing is possible.[7]

[9]

To protect eyes from dust

particles. Standard eyeglasses

are not a substitute for safety

glasses.[9]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact. It is

recommended to use powder-

free gloves to avoid

contamination of the work

area.[9] Gloves should be

changed regularly (e.g., every

30-60 minutes) or immediately

if they are damaged or known

to be contaminated.[9]

Body Protection
Laboratory coat or long-

sleeved shirt and long pants.

To protect skin from accidental

contact with the powder.[6]

Foot Protection
Closed-toe shoes with non-slip

soles.

To protect feet from spills and

prevent slipping on any stray

powder on the floor.[6]

Physical and Chemical Properties
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The following table summarizes key quantitative data for D-Altrose, the unlabeled parent

compound.

Property Value

Molecular Formula C6H12O6

Molecular Weight 180.16 g/mol [10]

Appearance White to off-white powder[3][4][5]

Melting Point 106-108 °C[5]

Solubility
Slightly soluble in water, DMSO, and Methanol

(with heating)[4][5]

Storage Temperature 2-8°C[4][5]

Operational Plan for Safe Handling
Following a structured workflow is essential for minimizing risk. This step-by-step protocol

outlines the safe handling of D-Altrose-1-13C from receipt to cleanup.

Experimental Workflow for Handling D-Altrose-1-13C
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Preparation

Handling

Cleanup & Disposal

1. Designate Work Area
(e.g., chemical fume hood)

2. Don PPE
(Gloves, Lab Coat, Goggles, Respirator)

3. Assemble Equipment
(Spatula, Weigh Paper, Containers)

4. Weigh Compound
Carefully to minimize dust

5. Transfer and Solubilize
Add to solvent as required

6. Decontaminate Surfaces
Wipe down work area

7. Dispose of Waste
Segregate waste streams

8. Doff PPE
In correct order

9. Wash Hands Thoroughly
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water
for 15 minutes

Rinse Eyes with Water
for 15 minutes Rinse Mouth with Water

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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